
An In-depth Technical Guide to Ursolic
Aldehyde: From Discovery to Biological

Function

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B15596566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ursolic aldehyde, a pentacyclic triterpenoid and a key intermediate in the biosynthesis of the

widely studied ursolic acid, is emerging as a molecule of significant scientific interest. Though

often overshadowed by its carboxylic acid counterpart, ursolic aldehyde possesses its own

distinct chemical properties and biological activities that warrant focused investigation. This

technical guide provides a comprehensive overview of the discovery, history, and chemical

properties of ursolic aldehyde. It details experimental protocols for its isolation from natural

sources and its chemical synthesis, presents available quantitative data on its biological

effects, and explores its known interactions with cellular signaling pathways. This document

aims to serve as a foundational resource for researchers and professionals in drug discovery

and development, facilitating a deeper understanding and further exploration of the therapeutic

potential of ursolic aldehyde.

Introduction and Historical Context
The history of ursolic aldehyde is intrinsically linked to the study of its more famous derivative,

ursolic acid. While ursolic acid was first identified in the epicuticular waxes of apples in the

1920s, the specific discovery and characterization of ursolic aldehyde as a distinct chemical
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entity is less well-documented in readily available literature. It is primarily recognized as a

crucial intermediate in the biosynthesis of ursolic acid from α-amyrin.[1]

Ursolic aldehyde has been identified as a natural constituent in a variety of plant species,

including Nerium oleander and Dracocephalum forrestii.[2] Its presence in these botanicals

suggests a role in plant metabolism and defense mechanisms. For drug discovery and

development professionals, ursolic aldehyde presents an interesting scaffold for chemical

modification and exploration of structure-activity relationships within the ursane triterpenoid

family.

Chemical and Physical Properties
Ursolic aldehyde is a pentacyclic triterpenoid with the chemical formula C₃₀H₄₈O₂ and a

molecular weight of approximately 440.7 g/mol . Its structure features the characteristic ursane

skeleton, a five-ring system, with a hydroxyl group at the C-3 position and an aldehyde group at

the C-28 position.

Table 1: Chemical and Physical Properties of Ursolic Aldehyde

Property Value

IUPAC Name (3β)-3-hydroxy-urs-12-en-28-al

Molecular Formula C₃₀H₄₈O₂

Molecular Weight 440.70 g/mol

CAS Number 19132-81-1

Appearance White to off-white solid

Solubility

Soluble in organic solvents such as

dichloromethane, chloroform, and methanol.

Poorly soluble in water.

Experimental Protocols
Isolation from Natural Sources
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While ursolic aldehyde is present in various plants, a detailed protocol for its specific isolation

is not as commonly reported as for ursolic acid. The following is a generalized workflow for the

extraction and isolation of triterpenoids from plant material, which can be adapted for the

targeted isolation of ursolic aldehyde. Nerium oleander leaves are a known source of this

compound.[2]

Experimental Workflow: Isolation of Ursolic Aldehyde from Nerium oleander

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15596566?utm_src=pdf-body
https://www.benchchem.com/product/b15596566?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12907607/
https://www.benchchem.com/product/b15596566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ursolic Aldehyde
(Hypothesized)

IKK

Inhibition (?)

IκB

Phosphorylation

NF-κB

Releases

Nucleus

Translocation

Inflammatory Genes

Transcription

 

Ursolic Aldehyde
(Hypothesized)

Ras

Modulation (?)

Raf

MEK

ERK

AP-1

Nucleus

Cell Proliferation/
Apoptosis Genes

 

2,3-Oxidosqualene

α-Amyrin

α-amyrin synthase

Uvaol

CYP716A

Ursolic Aldehyde

CYP716A

Ursolic Acid

CYP716A

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15596566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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